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Compound of Interest

Compound Name: DL-Syringaresinol

Cat. No.: B1682857

For Researchers, Scientists, and Drug Development Professionals

Introduction

DL-Syringaresinol, a prominent lignan found in various plant species, is a critical reference
standard in phytochemical analysis. Its well-defined chemical structure and stability make it an
ideal candidate for the qualitative and quantitative assessment of lignans and other related
phenolic compounds in complex plant extracts and pharmaceutical preparations. These
application notes provide detailed protocols for the use of DL-Syringaresinol as a standard in
High-Performance Liquid Chromatography (HPLC) analysis and as a reference in
phytochemical screening workflows. Furthermore, this document elucidates the role of
syringaresinol in modulating key signaling pathways, providing context for its potential
therapeutic applications.

Chemical Profile of DL-Syringaresinol

DL-Syringaresinol belongs to the furofuran class of lignans and is characterized by its dimeric
structure derived from sinapyl alcohol.
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Property Value

Chemical Formula C22H260s

Molecular Weight 418.44 g/mol

CAS Number 1177-14-6 (for DL-Syringaresinol)
Appearance White to off-white powder

Soluble in methanol, ethanol, DMSO, and other

Solubility
organic solvents.

Application 1: Quantitative Analysis by High-
Performance Liquid Chromatography (HPLC)

This protocol outlines a validated HPLC method for the quantification of syringaresinol in plant

extracts.
Parameter Specification
HPLC System Agilent 1260 Infinity 1l or equivalent
Reversed-phase C18 column (e.g., 250 mm x
Column ] )
4.6 mm, 5 um patrticle size)
Mobile Phase A:0.1

 To cite this document: BenchChem. [Application Notes and Protocols: DL-Syringaresinol as
a Standard for Phytochemical Analysis]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1682857#dl-syringaresinol-as-a-standard-for-
phytochemical-analysis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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